Cas no 2185590-73-0 (3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide)

• Product Name: 3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide
• CAS No: 2185590-73-0
• MF: C₁₃H₁₁F₂N₃O₂
• MW: 279.242149591446
• CID: 5337671
• Update Time: 2025-05-19

3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzamide
• 3,4-difluoro-N-[2-(2-oxopyrimidin-1-yl)ethyl]benzamide
• 3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide

• Inchi： 1S/C13H11F2N3O2/c14-10-3-2-9(8-11(10)15)12(19)16-5-7-18-6-1-4-17-13(18)20/h1-4,6,8H,5,7H2,(H,16,19)
• InChI Key： RUAIGYNNCFKLJQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCCN1C(N=CC=C1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 0.6
• Topological Polar Surface Area: 61.8

Additional information on 3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide

Recent Advances in the Study of 3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide (CAS: 2185590-73-0)

The compound 3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide (CAS: 2185590-73-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidinone and difluorobenzamide moieties, exhibits promising pharmacological properties, particularly in the context of targeted therapies for various diseases. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated that 3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide exhibits inhibitory activity against certain kinases, which are critical in cellular signaling processes. This finding suggests its potential utility in treating kinase-driven pathologies, such as cancers and inflammatory diseases. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to elucidate the binding interactions between the compound and its target enzymes.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. These attributes make it a viable candidate for further preclinical development. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently under investigation using structure-activity relationship (SAR) studies.

The synthesis of 3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide has also been a focal point of recent work. Novel synthetic routes have been developed to improve yield and purity, leveraging modern techniques such as flow chemistry and catalytic asymmetric synthesis. These advancements not only enhance the scalability of production but also provide opportunities for the creation of derivatives with improved pharmacological properties.

Looking ahead, the potential applications of this compound extend beyond its current scope. Researchers are investigating its use in combination therapies, where it may synergize with other small molecules or biologics to enhance therapeutic efficacy. Furthermore, its structural features make it a valuable scaffold for the design of new chemical entities targeting a broader range of diseases. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,4-difluoro-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylbenzamide (CAS: 2185590-73-0) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique properties and versatile applications underscore the importance of continued research to fully realize its therapeutic potential. Future studies will likely focus on refining its pharmacological profile, exploring novel derivatives, and advancing it through the drug development pipeline.